4-Chloro-5-ethynylpyrimidin-2-amine

• IUPAC Name: 4-chloro-5-ethynylpyrimidin-2-amine
• InChI: InChI=1S/C6H4ClN3/c1-2-4-3-9-6(8)10-5(4)7/h1,3H,(H2,8,9,10)
• InChI Key: LXSANWYOFLTJJB-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CN=C(N=C1Cl)N
• Molecular Formula: C6H4ClN3
• DSSTOX Substance ID: DTXSID401295232
• Molecular Weight: 153.57 g/mol
• CAS RN: 1392804-24-8

Description

Molecular Structure Analysis

The molecular structure of 4-Chloro-5-ethynylpyrimidin-2-amine is represented by the InChI code 1S/C6H4ClN3/c1-2-4-3-9-6(8)10-5(4)7/h1,3H,(H2,8,9,10). The molecular weight of the compound is 153.57.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 153.57. The compound should be stored in a refrigerator.

Scientific Research Applications

Synthesis and Chemical Reactivity

4-Chloro-5-ethynylpyrimidin-2-amine serves as a foundational building block for the synthesis of various nitrogen heterocyclic compounds. Its chemical reactivity has been explored to construct pyrazoles, pyrimidines, pyridopyrimidines, and diazepine through reactions with bifunctional nucleophiles such as hydrazines, guanidines, 6-aminouracil, and ethylenediamine. These reactions demonstrate the compound's versatility in creating structurally diverse heterocycles, highlighting its significant role in the development of new chemical entities with potential biological activities (Farouk, Ibrahim, & El-Gohary, 2021).

Application in Ring Transformations

The compound has been involved in studies showcasing its utility in ring transformations, particularly in the conversion of 4-chloropyrimidines by potassium amide in liquid ammonia into s-triazines. This process reveals its potential in facilitating transformations that lead to the formation of new heterocyclic structures, which could have implications for the development of new pharmacologically active compounds (Plas, Haase, Zuurdeeg, & Vollering, 2010).

High-Throughput Synthesis and Screening

4-Chloro-5-ethynylpyrimidin-2-amine has been a key component in the high-throughput synthesis and screening of dihydrofolate reductase (DHFR) inhibitors. Its modification through reactions with secondary amines under high-throughput conditions led to the identification of novel DHFR inhibitors, showcasing the compound's utility in the rapid discovery and optimization of new antibacterial agents (Wyss et al., 2003).

Design of Experiments in Synthesis Optimization

The compound's role extends into the optimization of synthetic processes using the design of experiments (DoE) methodology. It was involved in the optimization of a tandem SnAr-amidation cyclization reaction, leading to improved yields and reduced reaction times. This not only demonstrates its application in chemical synthesis but also highlights the importance of 4-Chloro-5-ethynylpyrimidin-2-amine in the efficient and scalable production of complex molecules (Stone et al., 2015).

Safety and Hazards

The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for 4-Chloro-5-ethynylpyrimidin-2-amine are not mentioned in the search results, pyrimidines are known to display a range of pharmacological effects and have been widely used as a drug-like scaffold. Detailed structure-activity relationship (SAR) analysis and prospects provide clues for the synthesis of novel pyrimidine analogs possessing enhanced activities with minimum toxicity.